Cas no 753486-90-7 (ethyl 3-hydroxy-1,2-oxazole-4-carboxylate)
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo-, ethyl ester
- 4-Isoxazolecarboxylicacid,2,3-dihydro-3-oxo-,ethylester(9CI)
- ethyl 3-hydroxy-1,2-oxazole-4-carboxylate
- 1,2(1,5)-Isoxazole, IOA6
- ethyl 3-oxo-1,2-oxazole-4-carboxylate
- Ethyl 3-Hydroxyisoxazole-4-carboxylate
- 3-HYDROXY-ISOXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- 4-Isoxazolecarboxylic acid, 2,3-dihydro-3-oxo-, ethyl ester
- AT24762
- SCHEMBL11306524
- Ethyl3-oxo-2,3-dihydroisoxazole-4-carboxylate
- EN300-1718250
- AKOS006308911
- CS-0236555
- Ethyl 3-oxo-2,3-dihydroisoxazole-4-carboxylate
- BDBM23247
- SCHEMBL23991169
- 753486-90-7
- Ethyl 2,3-dihydro-3-oxo-4-isoxazolecarboxylate
- DB-429882
-
- Inchi: 1S/C6H7NO4/c1-2-10-6(9)4-3-11-7-5(4)8/h3H,2H2,1H3,(H,7,8)
- InChI Key: NCWRNYBLEADUGK-UHFFFAOYSA-N
- SMILES: O(C(C1=CONC1=O)=O)CC
Computed Properties
- Exact Mass: 157.038
- Monoisotopic Mass: 157.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.6A^2
- XLogP3: 0.1
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524976-1g |
Ethyl 3-oxo-2,3-dihydroisoxazole-4-carboxylate |
753486-90-7 | 95% | 1g |
$952 | 2023-01-07 | |
| Enamine | EN300-1718250-0.05g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 0.05g |
$541.0 | 2023-09-20 | |
| Enamine | EN300-1718250-0.1g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 0.1g |
$706.0 | 2023-09-20 | |
| Enamine | EN300-1718250-0.25g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 0.25g |
$1008.0 | 2023-09-20 | |
| Enamine | EN300-1718250-0.5g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 0.5g |
$1587.0 | 2023-09-20 | |
| Enamine | EN300-1718250-1.0g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 1g |
$2035.0 | 2023-06-04 | |
| Enamine | EN300-1718250-2.5g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 2.5g |
$3988.0 | 2023-09-20 | |
| Enamine | EN300-1718250-5.0g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 5g |
$5900.0 | 2023-06-04 | |
| Enamine | EN300-1718250-10.0g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 10g |
$8749.0 | 2023-06-04 | |
| Enamine | EN300-1718250-1g |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate |
753486-90-7 | 95% | 1g |
$2035.0 | 2023-09-20 |
ethyl 3-hydroxy-1,2-oxazole-4-carboxylate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on ethyl 3-hydroxy-1,2-oxazole-4-carboxylate
Ethyl 3-Hydroxy-1,2-Oxazole-4-Carboxylate: A Comprehensive Overview
Ethyl 3-hydroxy-1,2-oxazole-4-carboxylate (CAS No. 753486-90-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one nitrogen and one oxygen atom. The presence of the hydroxyl group at position 3 and the ester group at position 4 makes it a valuable intermediate in various synthetic pathways. In this article, we will delve into the structural properties, synthesis methods, applications, and recent advancements associated with ethyl 3-hydroxy-1,2-oxazole-4-carboxylate.
Structural Insights and Synthesis Methods
Ethyl 3-hydroxy-1,2-oxazole-4-carboxylate features a distinctive molecular structure characterized by a fused oxazole ring system. The hydroxyl group at position 3 introduces hydrophilic properties, while the ester group at position 4 confers lipophilic characteristics, making this compound amphiphilic. This dual nature is advantageous in various chemical reactions and applications.
The synthesis of ethyl 3-hydroxy-1,2-oxazole-4-carboxylate typically involves multi-step processes that include cyclization reactions. One common approach involves the condensation of amino acids or related compounds with aldehydes or ketones under specific conditions to form the oxazole ring. Recent studies have explored green chemistry methods to enhance the sustainability of these syntheses, such as using microwave-assisted techniques or enzymatic catalysis.
Applications in Pharmaceutical Research
Ethyl 3-hydroxy-1,2-oxazole-4-carboxylate has shown promise in pharmaceutical research due to its ability to act as a bioisostere or scaffold in drug design. Its unique structure allows for the modulation of pharmacokinetic properties such as solubility and permeability. Researchers have investigated its potential as an anti-inflammatory agent by targeting specific enzymes involved in inflammatory pathways.
Moreover, recent findings suggest that this compound may exhibit anticancer activity by inhibiting key signaling pathways in cancer cells. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. These results highlight its potential as a lead compound for developing novel anticancer therapies.
Role in Materials Science and Polymer Chemistry
Beyond pharmaceutical applications, ethyl 3-hydroxy-1,2-oxazole-4-carboxylate has found utility in materials science as a building block for advanced polymers and coatings. Its functional groups enable it to participate in polymerization reactions, leading to materials with tailored mechanical and thermal properties.
Recent advancements have focused on incorporating this compound into biodegradable polymers for use in sustainable packaging and biomedical devices. Its ability to undergo controlled degradation under physiological conditions makes it an attractive candidate for these applications.
Toxicological and Environmental Considerations
Understanding the toxicological profile of ethyl 3-hydroxy-1,2-oaxzole-4-carboxlate is crucial for its safe handling and application. Acute toxicity studies indicate that this compound exhibits low toxicity when administered orally or dermally. However, chronic exposure studies are still underway to assess long-term effects.
From an environmental perspective, recent research has explored its biodegradability under various conditions. Results suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint.
Future Directions and Research Opportunities
The future of ethyl 3-hydroxy-,12-oaxzole -carboxlate lies in exploring its potential across diverse fields such as agrochemicals and diagnostics. Its ability to serve as a chiral auxiliary or catalyst in asymmetric synthesis opens new avenues for enantioselective drug development.
Additionally, ongoing research is focused on leveraging its electronic properties for applications in optoelectronics and sensors. The development of novel synthetic routes with higher yields and selectivity remains a key area of investigation.
Ethical Considerations and Regulatory Compliance
Sustainable Practices in Handling Ethical Considerations
753486-90-7 (ethyl 3-hydroxy-1,2-oxazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)